Cas no 2171744-91-3 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171744-91-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6050585
• PubChem ID: 165556452
• Update Time: 2025-06-08

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylazetidin-3-yl}oxy)acetic acid
• 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoyl]azetidin-3-yl}oxy)acetic acid
• 2171744-91-3
• EN300-1573298

• Inchi： 1S/C27H32N2O6/c1-3-17(2)12-24(26(32)29-13-18(14-29)34-16-25(30)31)28-27(33)35-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,3,12-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： MPUOHNUGLXZGMO-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(C(CC(C)CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylazetidin-3-yl}oxy)acetic acid

Comprehensive Analysis of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylazetidin-3-yl}oxy)acetic acid (CAS No. 2171744-91-3)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylazetidin-3-yl}oxy)acetic acid (CAS No. 2171744-91-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Researchers are increasingly focusing on its applications due to its unique properties, such as its ability to act as a protecting group in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides.

The compound’s structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group, a cornerstone in modern peptide chemistry. The Fmoc group is renowned for its stability under basic conditions and its ease of removal under mild acidic conditions, making it indispensable in the synthesis of complex peptides. Additionally, the presence of an azetidin-3-yl ring and a 4-methylhexanoyl moiety enhances its versatility, allowing for further functionalization and application in bioconjugation and prodrug design. These attributes align with current trends in personalized medicine and targeted drug delivery, areas that are gaining traction in both academic and industrial research.

One of the most frequently searched topics in this domain is the role of Fmoc-protected amino acids in peptide synthesis. 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylazetidin-3-yl}oxy)acetic acid exemplifies this trend, as it is often utilized to introduce specific functionalities into peptide chains. Its compatibility with automated synthesizers and high-yield reactions makes it a preferred choice for researchers aiming to develop novel biopharmaceuticals and diagnostic agents. Furthermore, its application in combinatorial chemistry libraries underscores its importance in drug discovery pipelines.

Another area of interest is the compound’s potential in green chemistry. With sustainability becoming a priority, scientists are exploring eco-friendly synthesis routes for Fmoc-protected derivatives. The compound’s efficient coupling reactions and minimal byproduct generation align with the principles of atom economy and reduced waste, addressing the growing demand for environmentally conscious laboratory practices. This aspect is particularly relevant to researchers searching for sustainable peptide synthesis methods or green alternatives in organic chemistry.

From a technical standpoint, the compound’s CAS No. 2171744-91-3 serves as a unique identifier, ensuring precise communication across databases and regulatory frameworks. Its inclusion in chemical catalogs and research publications highlights its reproducibility and reliability, key factors for laboratories seeking high-quality reagents. The compound’s stability under standard storage conditions further enhances its appeal, as it reduces the risk of degradation and ensures consistent performance in experiments.

In conclusion, 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylazetidin-3-yl}oxy)acetic acid represents a critical tool in modern chemical and biological research. Its multifaceted applications, from peptide synthesis to sustainable chemistry, make it a subject of ongoing exploration. As the scientific community continues to innovate, this compound is poised to remain at the forefront of advancements in drug development, biomaterials, and beyond.